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Compound of Interest

Compound Name: 2-iodo-4-nitro-1H-indole

CAS No.: 1935958-72-7

Cat. No.: B2883984

Get Quote

Executive Safety Summary
2-iodo-4-nitro-1H-indole is a halogenated nitroaromatic intermediate.[1][2] Its disposal is

governed by two critical structural features:

The Nitro Group (-NO₂): Introduces potential thermal instability and toxicity. While mono-nitro

indoles are generally stable, they must be treated as potentially energetic materials and

segregated from strong reducing agents and bases.

The Iodine Atom (-I): Classifies the compound as Halogenated Organic Waste. This dictates

that it must be incinerated at specific high temperatures to prevent the formation of toxic

byproducts, requiring segregation from non-halogenated solvents.

Immediate Action Required:

Do NOT dispose of down the drain.[3]

Do NOT mix with strong oxidizers or reducing agents.[4]
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Do NOT autoclave (risk of volatilization/decomposition).

Personal Protective Equipment (PPE) Matrix
Select PPE based on the physical state of the waste.

PPE Category Specification Rationale

Hand Protection
Double Nitrile (0.11 mm min)

or Laminate (Silver Shield)

Nitroaromatics can penetrate

standard latex rapidly.[1][2]

Double gloving provides a

breakthrough buffer.

Eye Protection Chemical Splash Goggles

Standard safety glasses are

insufficient for powders/liquids

that may cause corneal

damage.[1][2]

Respiratory
N95/P100 (Solids) or Fume

Hood (Liquids)

Prevents inhalation of dust or

organic vapors.[1][2]

Body
Lab Coat (Cotton/Flame

Resistant)

Synthetic fabrics may melt if a

reaction occurs; cotton offers

better protection against flash

incidents.[1][2]

Waste Categorization & Segregation
Proper segregation is the single most critical step in disposal to prevent dangerous cross-

reactions in waste drums.

Decision Logic for Waste Streams
The following diagram illustrates the segregation workflow for 2-iodo-4-nitro-1H-indole.
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Waste Source: 2-iodo-4-nitro-1H-indole

Determine Physical State

Solid Waste
(Powder, Crystals, Filter Cake)

Liquid Waste
(Mother Liquor, Rinsate)

Spill Cleanup
(Contaminated Absorbents)

Container: Wide-Mouth HDPE Jar
Label: 'Hazardous Waste - Solid, Toxic'

Container: Solvent Carboy
Stream: HALOGENATED Organic

Container: Sealed Bucket
Label: 'Debris - Toxic/Halogenated'

Final Disposal:
High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 2-iodo-4-nitro-1H-indole waste streams.[1][2]

Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Compound)
Applicability: Expired reagents, reaction solids, weighing boat residues.[1][2]

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar with a screw-

top lid. Avoid glass if possible to prevent breakage during transport.

Transfer: Carefully transfer the solid into the jar. Wipe the threads of the jar neck with a dry

tissue to ensure a tight seal (nitro compounds on threads can be shock-sensitive in rare

high-friction scenarios).

Labeling:
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Primary Tag: "Hazardous Waste - Solid."

Chemical Constituents: Write "2-iodo-4-nitro-1H-indole."

Hazard Checkbox: Check "Toxic" and "Irritant."

Storage: Store in a secondary containment bin until pickup.

Protocol B: Liquid Waste (Solutions)
Applicability: Reaction mixtures, mother liquors, HPLC effluent.[1][2]

Solvent Compatibility: Ensure the waste solvent stream is compatible.

Acceptable: Dichloromethane, Chloroform, Ethyl Acetate, Methanol.[2]

Prohibited: Strong acids (Nitric acid), Strong bases (Sodium hydroxide > 1M).

Segregation: Pour into the Halogenated Waste carboy.

Why? Even if dissolved in a non-halogenated solvent (like methanol), the presence of the

Iodine atom in the solute technically classifies the entire mixture as halogenated for

incineration purposes.

Labeling: List the solvent percentages and explicitly add "Contains <1% 2-iodo-4-nitro-1H-
indole."

Protocol C: Spill Cleanup (Emergency Response)
Applicability: Benchtop spills or floor drops.

Isolate: Evacuate the immediate area (3-meter radius). Communicate the spill to labmates.

PPE Up: Don double nitrile gloves, goggles, and N95 respirator.

Contain:

Solids: Do not dry sweep (creates dust). Cover with a wet paper towel or oil-impregnated

sweeping compound to dampen. Scoop into a waste jar.
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Liquids: Cover with an inert absorbent (Vermiculite or Sand). Do not use paper towels

alone for large liquid spills of nitro compounds, as drying can create flammable solids.

Decontaminate: Wash the surface with a mild soap solution, followed by water. Collect all

rinsate into the Halogenated Liquid Waste container.

Regulatory & Compliance Data
When filling out waste manifests for Environmental Health & Safety (EHS) or external

contractors (e.g., Veolia, Clean Harbors), use the following classifications.

Regulatory Parameter Classification Notes

RCRA Status (USA) Not Listed (P/U)

Not a specifically listed waste.

[1][2] Manage as

Characteristic Waste if testing

shows toxicity, otherwise "Non-

Regulated Chemical Waste"

for incineration.

DOT Shipping Name
Toxic solids, organic, n.o.s.[1]

[2]
(2-iodo-4-nitro-1H-indole)

UN Number UN 2811
Standard for toxic organic

solids.[1][2]

Packing Group III
Indicates minor/moderate

danger.[1][2]

Disposal Method Incineration

Must be incinerated at a facility

permitted for halogenated

organics.[1][2][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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